Cas no 18027-45-7 (3-(Dimethylsilyloxy)-1,1,5,5-tetramethyl-3-phenyltrisiloxane)

• Product Name: 3-(Dimethylsilyloxy)-1,1,5,5-tetramethyl-3-phenyltrisiloxane
• CAS No: 18027-45-7
• MF: C₁₂H₂₃O₃Si₄
• MW: 327.651227235794
• MDL: MFCD00053849
• CID: 50942
• PubChem ID: 24868423
• Update Time: 2025-06-20

3-(Dimethylsilyloxy)-1,1,5,5-tetramethyl-3-phenyltrisiloxane Chemical and Physical Properties

Names and Identifiers

• Phenyltris(dimethylsiloxy)silane
• Tris(dimethylsiloxy)phenylsilane
• 3-(Dimethylsilyloxy)-1,1,5,5-tetramethyl-3-phenyltrisiloxane
• 3-dimethylsilanyloxy-1,1,5,5-tetramethyl-3-phenyl-trisiloxane
• Tris(dimethylsilyloxy)phenylsilane
• Trisiloxane,3-(dimethylsiloxy)-1,1,5,5-tetramethyl-3-phenyl- (6CI,8CI)
• 3-Dimethylsilyloxy-3-phenyl-1,1,5,5-tetramethyltrisiloxane
• P 0660
• Tris(dimethylhydrogensiloxy)phenylsilane
• X 93-916
• Phenyl-tri(diMethylsiloxy)silane
• Phenyltris(dimethylsilyloxy)silane
• 3-[(dimethylsilyl)oxy]-1,1,5,5-tetramethyl-3-phenyl-trisiloxan
• 3-[(dimethylsilyl)oxy]-1,1,5,5-tetramethyl-3-phenyl-Trisiloxane
• Trisiloxane,3-[(dimethylsilyl)oxy]-1,1,5,5-tetramethyl-3-phenyl-
• Tris(dimethylsilyloxy)phenyl silane
• Tris(dimethylsiloxy)phenylsilane 96%
• TRIS(DIMETHYLSILYLOXY)PHENYLSILANE 96%
• SCHEMBL94175
• EINECS 241-940-3
• s13800
• DB-044392
• LS-14153
• phenyl tris(dimethylsiloxy)silane
• 18027-45-7
• CS-0158125
• AKOS015840079
• D3762

• MDL： MFCD00053849
• Inchi： 1S/C12H23O3Si4/c1-16(2)13-19(14-17(3)4,15-18(5)6)12-10-8-7-9-11-12/h7-11H,1-6H3
• InChI Key： YKSADNUOSVJOAS-UHFFFAOYSA-N
• SMILES： [Si](C1C=CC=CC=1)(O[Si](C)C)(O[Si](C)C)O[Si](C)C |^1:8,12,16|

Computed Properties

• Exact Mass: 330.09600
• Monoisotopic Mass: 327.072426
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 7
• Complexity: 229
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 27.7

Experimental Properties

• Color/Form: Light yellow transparent liquid
• Density: 0.942 g/mL at 25 °C(lit.)
• Melting Point: <0°C
• Boiling Point: 91°C/2mmHg(lit.)
• Flash Point: Fahrenheit: 188.6 ° f < br / > Celsius: 87 ° C < br / >
• Refractive Index: n20/D 1.442(lit.)
• PSA: 27.69000
• LogP: 1.83250
• Solubility: Not determined

3-(Dimethylsilyloxy)-1,1,5,5-tetramethyl-3-phenyltrisiloxane Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H315,H319,H335
• Warning Statement： P261,P305+P351+P338
• Hazardous Material transportation number：NA 1993 / PGIII
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26-S36
• FLUKA BRAND F CODES：10-21
• Hazardous Material Identification：
• Risk Phrases：R36/37/38
• TSCA：Yes
• Storage Condition：Store at 4°C,-4At ℃Store…Better

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzene and substituted derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives
• Other Chemical Reagents Organic Metal Reagents

Additional information on 3-(Dimethylsilyloxy)-1,1,5,5-tetramethyl-3-phenyltrisiloxane

Professional Introduction to Compound with CAS No. 18027-45-7 and Product Name: 3-(Dimethylsilyloxy)-1,1,5,5-tetramethyl-3-phenyltrisiloxane

The compound with CAS No. 18027-45-7 and the product name 3-(Dimethylsilyloxy)-1,1,5,5-tetramethyl-3-phenyltrisiloxane represents a fascinating class of organosilicon compounds that have garnered significant attention in the field of chemical and pharmaceutical research. These siloxanes are known for their unique structural properties and versatile applications, particularly in the development of advanced materials and specialty chemicals. This introduction aims to provide a comprehensive overview of the compound's chemical characteristics, synthesis methods, and recent applications in cutting-edge research.

Chemical Structure and Properties

The molecular structure of 3-(Dimethylsilyloxy)-1,1,5,5-tetramethyl-3-phenyltrisiloxane consists of a central silicon atom bonded to three oxygen atoms, each of which is further connected to a methyl group and a phenyl group. The presence of multiple silicon-oxygen bonds imparts exceptional thermal stability and chemical inertness to the compound. Additionally, the dimethylsilyloxy substituent enhances its solubility in various organic solvents, making it highly suitable for industrial applications.

One of the most remarkable features of this compound is its ability to form stable siloxane networks upon polymerization. This property has been exploited in the development of high-performance coatings, adhesives, and sealants. The tetramethyl groups contribute to the compound's flexibility and resistance to environmental degradation, while the phenyl group introduces additional steric hindrance and influences its interactions with other molecules.

Synthesis Methods

The synthesis of 3-(Dimethylsilyloxy)-1,1,5,5-tetramethyl-3-phenyltrisiloxane typically involves a series of well-established organic silicon chemistry reactions. One common approach is the condensation reaction between phenyltrimethoxysilane and dimethyldichlorosilane in the presence of a strong base such as tetra-n-butylammonium hydroxide (TBAOH). This reaction proceeds via an SN2 mechanism, where the hydroxide ion displaces the chlorine atoms on the silicon center.

Another method involves the use of organosilicon precursors followed by hydrolysis and polycondensation steps. The choice of synthetic route depends on factors such as yield optimization, purity requirements, and scalability. Recent advancements in catalytic systems have further refined these processes, enabling more efficient production under milder conditions.

Applications in Advanced Materials

The unique properties of 3-(Dimethylsilyloxy)-1,1,5,5-tetramethyl-3-phenyltrisiloxane have led to its widespread use in various high-tech applications. In the field of nanotechnology, this compound has been employed as a precursor for functionalized silicate nanoparticles. These nanoparticles exhibit excellent thermal stability and mechanical strength when incorporated into polymer matrices.

In electronics and optoelectronics, siloxanes derived from this compound have been used as dielectric materials due to their low dielectric constant and high breakdown strength. Researchers have also explored its potential as an insulating layer in semiconductor devices, where it offers superior performance compared to traditional silicon dioxide-based materials.

Pharmaceutical Applications

Beyond materials science, 3-(Dimethylsilyloxy)-1,1,5,5-tetramethyl-3-phenyltrisiloxane has shown promise in pharmaceutical research. Its ability to form stable complexes with biologically active molecules has been investigated for drug delivery systems. These complexes can enhance drug solubility and bioavailability while reducing toxicity.

Recent studies have also highlighted its potential as a ligand in medicinal chemistry. The phenyl group provides a suitable scaffold for designing small-molecule inhibitors targeting specific biological pathways. Additionally, the siloxane backbone offers stability under physiological conditions while allowing for modifications that improve pharmacokinetic properties.

Environmental Impact

The environmental footprint of organosilicon compounds like 3-(Dimethylsilyloxy)-1,1,5,5-tetramethyl-3-phenyltrisiloxane is another critical consideration. While these compounds are generally non-toxic and biodegradable compared to some synthetic alternatives such as perfluorinated compounds or certain polymers derived from petroleum sources; their long-term ecological effects remain an area of active research.

Efforts are underway to develop greener synthetic routes that minimize waste generation and reduce reliance on hazardous reagents. For instance; continuous flow chemistry techniques have been adapted for producing siloxanes with higher yields while consuming less energy than traditional batch processes.